Cas no 109882-30-6 (Dihydroxy Bendamustine)

Dihydroxy Bendamustine structure
Product Name:Dihydroxy Bendamustine
CAS No:109882-30-6
Molecular Formula:C16H23N3O4
Molecular Weight:321.37152
CID:1064522
PubChem ID:13755672
Dihydroxy Bendamustine Properties
Names and Identifiers
-
- Dihydroxy Bendamustine
- 4-[5-[bis(2-hydroxyethyl)amino]-1-methylbenzimidazol-2-yl]butanoic acid
- UNII-64ELC90802
- 4-{5-[Bis(2-hydroxyethyl)amino]-1-methyl-1H-benzimidazol-2-yl}butanoic acid
- Bendamustine Dihydroxy Impurity
- 109882-30-6
- 64ELC90802
- SCHEMBL229039
- 5-[Bis(2-hydroxyethyl)amino]-1-methyl-1H-benzimidazole-2-butanoic Acid
- Des(di(2-chloroethyl))-di(2-hydroxyethyl) bendamustine
- DTXSID00548492
- 1H-Benzimidazole-2-butanoic acid, 5-(bis(2-hydroxyethyl)amino)-1-methyl-
- Q27263749
- DihydroxyBendamustine-d3
- 4-(5-(BIS(2-HYDROXYETHYL)AMINO)-1-METHYL-1H-BENZIMIDAZOL-2-YL)BUTANOIC ACID
-
- InChIKey: XQMDIDKYVZPCNV-UHFFFAOYSA-N
- Inchi: InChI=1S/C16H23N3O4/c1-18-14-6-5-12(19(7-9-20)8-10-21)11-13(14)17-15(18)3-2-4-16(22)23/h5-6,11,20-21H,2-4,7-10H2,1H3,(H,22,23)
- SMILES: CN1C2=C(C=C(C=C2)N(CCO)CCO)N=C1CCCC(=O)O
Computed Properties
- Exact Mass: 321.16885622g/mol
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 9
- Monoisotopic Mass: 321.16885622g/mol
- Heavy Atom Count: 23
- Complexity: 376
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.3
- Topological Polar Surface Area: 98.8Ų
Dihydroxy Bendamustine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AE15183-25mg |
5-[Bis(2-hydroxyethyl)aMino]-1-Methyl-1H-benziMidazole-2-butanoic Acid |
109882-30-6 | 98% | 25mg |
$588.00 | ||
AN HUI ZE SHENG Technology Co., Ltd. | D446565-10mg |
Dihydroxy Bendamustine |
109882-30-6 | 10mg |
¥1800.00 | 2023-09-15 |
Dihydroxy Bendamustine Suppliers
Artis.bioche
(CAS:109882-30-6)
MR./MRS.:QIAN JING LI ( WEI XIN TONG HAO )
Phone:18108108965
Email:3003803754@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:109882-30-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Dihydroxy Bendamustine Related Literature
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Francesco Messa,Serena Perrone,Martina Capua,Francesco Tolomeo,Luigino Troisi,Vito Capriati,Antonio Salomone Chem. Commun., 2018,54, 8100-8103
-
3. Contents
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Marina Massaro,Serena Riela,Susanna Guernelli,Filippo Parisi,Giuseppe Lazzara,Andrea Baschieri,Luca Valgimigli,Riccardo Amorati J. Mater. Chem. B, 2016,4, 2229-2241
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Chandan Chaudhari,Masaya Shiraishi,Yoshihide Nishida,Katsutoshi Nagaoka Green Chem., 2020,22, 7760-7764
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Qiao-Hui Deng,Jia-Rong Chen,Qiang Wei,Quan-Qing Zhao,Liang-Qiu Lu Chem. Commun., 2015,51, 3537-3540
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Kévin Saint-Jacques,Carolyn L. Ladd,André B. Charette Chem. Commun., 2022,58, 7550-7553
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L. H. Jin,Y. N. Li,J. Q. Feng,Y. Wang,C. S. Li,Z. M. Yu,L. Lei,G. Y. Zhao,A. Sulpice,P. X. Zhang CrystEngComm, 2017,19, 795-801
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